Cas no 17356-17-1 (1-Heptyn-3-ol,3-methyl-)
1-Heptyn-3-ol,3-methyl- structure
Product Name:1-Heptyn-3-ol,3-methyl-
CAS No:17356-17-1
MF:C8H14O
MW:126.196162700653
CID:122284
PubChem ID:3950510
Update Time:2025-04-18
1-Heptyn-3-ol,3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptyn-3-ol,3-methyl-
- 3-METHYL-1-HEPTYN-3-OL
- 3-methylhept-1-yn-3-ol
- 1-Heptyn-3-ol,3-methyl
- 2-ethynyl-2-hexanol
- 3-Methyl-hept-1-in-3-ol
- 3-methyl-hept-1-yn-3-ol
- BB_SC-2018
- Methylbutylacetylenylcarbinol
- FT-0726813
- AKOS005617511
- SCHEMBL978716
- 1-Heptyn-3-ol, 3-methyl-
- 3-methyl-1-heptyn-3-ol, AldrichCPR
- VS-08643
- CS-0316421
- 17356-17-1
- DTXSID50398181
-
- Inchi: 1S/C8H14O/c1-4-6-7-8(3,9)5-2/h2,9H,4,6-7H2,1,3H3
- InChI Key: KHKXRZKMAVADSE-UHFFFAOYSA-N
- SMILES: OC(C#C)(C)CCCC
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 1.56080
1-Heptyn-3-ol,3-methyl- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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